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Compound of Interest

Compound Name: Daphnilongeridine

Cat. No.: B15588667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Daphnilongeridine is a complex polycyclic alkaloid belonging to the extensive family of

Daphniphyllum alkaloids. Isolated from the plant species Daphniphyllum longeracemosum, this

natural product has garnered interest within the scientific community for its potential cytotoxic

activities. This technical guide provides a comprehensive overview of the available information

on Daphnilongeridine, including its chemical identity, and situates it within the broader context

of related cytotoxic Daphniphyllum alkaloids. Due to the limited specific experimental data on

Daphnilongeridine, this document also presents representative experimental protocols and

potential mechanisms of action based on studies of closely related compounds.

Chemical Identity
CAS Number: 922522-15-4

Molecular Formula: C₃₂H₅₁NO₄
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Property Value

CAS Registry Number 922522-15-4

Molecular Formula C₃₂H₅₁NO₄

Molecular Weight 513.75 g/mol

Source Organism Daphniphyllum longeracemosum[1][2]

Biological Activity: Cytotoxicity
While specific quantitative cytotoxic data for Daphnilongeridine is not extensively available in

peer-reviewed literature, it is reported to exhibit cytotoxicity against several tumor cell lines.

The broader class of Daphniphyllum alkaloids has demonstrated significant cytotoxic effects

across a range of cancer cell lines. To provide a comparative context, the following table

summarizes the cytotoxic activities (IC₅₀ values) of several other Daphniphyllum alkaloids.

Alkaloid Cell Line IC₅₀ (µM) Reference

Daphnezomine W HeLa 16.0 µg/mL [3][4]

Daphnioldhanol A HeLa 31.9 [5]

A closely related

alkaloid
HeLa ~3.89 [6]

Experimental Protocols
The following sections detail generalized experimental protocols relevant to the study of

Daphnilongeridine and related alkaloids. These are intended to serve as a foundational

methodology for researchers.

Isolation of Daphniphyllum Alkaloids
This protocol outlines a general procedure for the extraction and isolation of alkaloids from

Daphniphyllum species.
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Air-dried and powdered plant material
(leaves and stems of D. longeracemosum)

Maceration with Methanol (MeOH)
at room temperature

Concentration of the extract
under reduced pressure

Suspension in H₂O and extraction
with Chloroform (CHCl₃)

Extraction of CHCl₃ layer with
2% aqueous HCl

Basification of the acidic aqueous layer
with Ammonia (NH₃·H₂O) to pH 9-10

Extraction with CHCl₃

Crude Alkaloid Extract

Separation by Column Chromatography
(Silica gel, Sephadex LH-20, HPLC)

Isolation of Pure Alkaloids
(e.g., Daphnilongeridine)

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Daphniphyllum alkaloids.
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Cytotoxicity Assessment: MTT Assay
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Seed cancer cells in a 96-well plate
and incubate for 24h

Treat cells with various concentrations
of Daphnilongeridine

Incubate for a specified period
(e.g., 48h or 72h)

Add MTT solution to each well
and incubate for 4h

Add a solubilizing agent (e.g., DMSO)
to dissolve formazan crystals

Measure absorbance at a specific wavelength
(e.g., 570 nm) using a microplate reader

Calculate cell viability and determine
the IC₅₀ value

Click to download full resolution via product page

Figure 2. Workflow for determining cytotoxicity using the MTT assay.
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Potential Mechanism of Action: Induction of
Apoptosis
Many cytotoxic natural products exert their anticancer effects by inducing programmed cell

death, or apoptosis. While the specific signaling pathways affected by Daphnilongeridine
have not been elucidated, the intrinsic apoptosis pathway is a common mechanism. This

pathway is regulated by the Bcl-2 family of proteins and involves the release of cytochrome c

from the mitochondria, leading to the activation of caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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